Cas no 121263-51-2 (Disiloxane, 1-butyl-1,1,3,3-tetramethyl-)

• Product Name: Disiloxane, 1-butyl-1,1,3,3-tetramethyl-
• CAS No: 121263-51-2
• MF: C₈H₂₁OSi₂
• MW: 189.422744512558
• CID: 1212319
• PubChem ID: 20488588
• Update Time: 2025-04-20

Disiloxane, 1-butyl-1,1,3,3-tetramethyl- Chemical and Physical Properties

Names and Identifiers

• Disiloxane, 1-butyl-1,1,3,3-tetramethyl-
• butyl-dimethylsilyloxy-dimethylsilane
• 121263-51-2
• n-Butyl-1,1,3,3-tetramethyldisiloxane
• SCHEMBL47725

• MDL： MFCD26792607
• Inchi： 1S/C8H21OSi2/c1-6-7-8-11(4,5)9-10(2)3/h6-8H2,1-5H3
• InChI Key： CEVKWBCKFNYFNL-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(CCCC)O[Si](C)C |^1:8|

Computed Properties

• Exact Mass: 190.12096
• Monoisotopic Mass: 189.11309336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 102
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23